Cas no 88939-10-0 (Pentanethioic acid, 3-oxo-, S-(1,1-dimethylethyl) ester)

Pentanethioic acid, 3-oxo-, S-(1,1-dimethylethyl) ester structure
88939-10-0 structure
Product name:Pentanethioic acid, 3-oxo-, S-(1,1-dimethylethyl) ester
CAS No:88939-10-0
MF:C9H16O2S
MW:188.287141799927
CID:619220
PubChem ID:15370052

Pentanethioic acid, 3-oxo-, S-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

    • Pentanethioic acid, 3-oxo-, S-(1,1-dimethylethyl) ester
    • S-tert-butyl 3-oxopentanethioate
    • 3-oxo-pentanethioic acid S-tert-butyl ester
    • S-(tert-butyl) 3-oxopentanethioate
    • 88939-10-0
    • DTXSID00572075
    • Inchi: InChI=1S/C9H16O2S/c1-5-7(10)6-8(11)12-9(2,3)4/h5-6H2,1-4H3
    • InChI Key: ZAKOIFHHRCPWON-UHFFFAOYSA-N
    • SMILES: CCC(=O)CC(=O)SC(C)(C)C

Computed Properties

  • Exact Mass: 188.08710092g/mol
  • Monoisotopic Mass: 188.08710092g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 59.4Ų

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